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Cat. No.: B1278384

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Bromodecanal, identified by the CAS number 85920-81-6, is a bifunctional organic
compound that serves as a versatile intermediate in organic synthesis. Its linear ten-carbon
chain is functionalized with a reactive aldehyde group at one terminus and a bromine atom at
the other. This unique structure allows for a wide range of chemical transformations, making it a
valuable building block in the synthesis of complex molecules, including high-value chemicals
such as pharmaceuticals and insect sex pheromones. This guide provides a comprehensive
overview of the properties, synthesis, and applications of 10-Bromodecanal.

Chemical and Physical Properties

10-Bromodecanal is a colorless liquid under standard conditions.[1] Its key physicochemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 85920-81-6 [2][3]
Molecular Formula C10H19BrO [2]
Molecular Weight 235.16 g/mol [2]
IUPAC Name 10-bromodecanal [3]
Synonyms Decanal, 10-bromo-; 10- 2]
broMo-1-decanal

Boiling Point 282.237 °C at 760 mmHg [1]
Density 1.152 g/cm3 [1]
Flash Point 27.016 °C [1]
LogP 3.701 [1]
Storage Temperature 2-8°C [4]

Note: Some physical properties are predicted values.

Synthesis

The primary route for the synthesis of 10-Bromodecanal is through the oxidation of its
corresponding alcohol, 10-bromo-1-decanol.

Synthesis of 10-Bromo-1-decanol (Precursor)

A common method for preparing 10-bromo-1-decanol involves the monobromination of 1,10-
decanediol.

Experimental Protocol:
o A solution of 1,10-decanediol in toluene is treated with 48% hydrobromic acid.

e The reaction mixture is refluxed for an extended period (e.g., 24 hours) with the removal of
water, for example, by using a Dean-Stark apparatus.
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» Upon completion, the reaction mixture is cooled and washed sequentially with a base (e.g.,
6N NaOH), acid (e.g., 10% HCI), water, and brine.

e The organic layer is then dried over an anhydrous salt like sodium sulfate.

e The solvent is removed under reduced pressure, and the crude product is purified by silica
gel column chromatography to yield 10-bromo-1-decanol.

Oxidation of 10-Bromo-1-decanol to 10-Bromodecanal

The conversion of the primary alcohol to the aldehyde can be achieved using various oxidizing
agents. Pyridinium chlorochromate (PCC) is a frequently used reagent for this transformation.

Experimental Protocol:

10-bromo-1-decanol is dissolved in a suitable inert solvent, such as dichloromethane
(CH2ClI2).

e Pyridinium chlorochromate (PCC) is added to the solution.
e The reaction mixture is stirred at room temperature for several hours.

o The progress of the reaction can be monitored by techniques like thin-layer chromatography
(TLC).

e Upon completion, the reaction mixture is worked up to remove the chromium byproducts,
typically by filtration through a pad of silica gel or another suitable adsorbent.

e The solvent is then evaporated to yield the crude 10-Bromodecanal, which can be further
purified if necessary.

Logical Relationship of Synthesis:

HBr, Toluene, Reflux

PCC, CH2Cl2 >

1,10-Decanediol P>| 10-Bromo-1-decanol 10-Bromodecanal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1278384?utm_src=pdf-body
https://www.benchchem.com/product/b1278384?utm_src=pdf-body
https://www.benchchem.com/product/b1278384?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 10-Bromodecanal

Applications in Organic Synthesis

The dual functionality of 10-Bromodecanal, possessing both an electrophilic aldehyde and a
carbon atom susceptible to nucleophilic substitution at the bromine-bearing end, makes it a
highly valuable and versatile building block in organic synthesis.

Synthesis of Insect Pheromones

A significant application of 10-Bromodecanal is in the synthesis of insect sex pheromones,
which are crucial for the development of environmentally benign pest management strategies.
The aldehyde group is a key handle for carbon-carbon bond formation, often via the Wittig
reaction.

Experimental Workflow: Wittig Reaction for Pheromone Synthesis

The Wittig reaction involves the reaction of an aldehyde with a phosphorus ylide to form an
alkene. In the context of pheromone synthesis, 10-Bromodecanal can be reacted with a
suitable phosphonium ylide to construct the carbon skeleton of the target pheromone.

Reactants

Phosphonium Ylide

10-Bromodecanal (prepared from an alkyl halide and triphenylphosphine followed by deprotonation)

Reaction in an
appropriate solvent

Products

Alkene Product Triphenylphosphine Oxide
(Pheromone Precursor) (Byproduct)
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Wittig Reaction Workflow

General Experimental Protocol for Wittig Reaction:

e The appropriate phosphonium salt is suspended in a suitable solvent (e.g., an ether like THF
or a polar aprotic solvent like DMF).

e Astrong base (e.g., n-butyllithium, sodium hydride, or sodium amide) is added to
deprotonate the phosphonium salt and form the ylide.

e The solution of 10-Bromodecanal is then added to the ylide solution, often at a reduced
temperature.

e The reaction is allowed to proceed until completion, as monitored by TLC.
e The reaction is quenched, and the product is extracted into an organic solvent.

e The crude product is purified, typically by column chromatography, to separate the desired
alkene from the triphenylphosphine oxide byproduct.

The terminal bromine in the resulting alkene can then be further functionalized as needed for
the final pheromone structure.

Biological Activity and Toxicological Profile

Currently, there is a lack of specific data in the public domain regarding the biological activity,
mechanism of action, and detailed toxicological profile of 10-Bromodecanal itself. Its primary
role is reported as a synthetic intermediate. As a reactive aldehyde, it is expected to exhibit
some level of cytotoxicity, as aldehydes can react with biological nucleophiles such as proteins
and nucleic acids. However, without specific studies, a definitive statement on its biological
effects cannot be made. For drug development professionals, it is crucial to handle this
compound with appropriate safety precautions, assuming potential reactivity and toxicity, until
more definitive data becomes available.

Conclusion

10-Bromodecanal (CAS 85920-81-6) is a valuable bifunctional molecule for organic synthesis.
Its straightforward preparation from 10-bromo-1-decanol and its utility in key reactions like the
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Wittig reaction make it an important intermediate, particularly in the synthesis of insect
pheromones. While its own biological properties are not well-documented, its role as a
precursor to biologically active molecules is well-established. Researchers and scientists in
drug development and chemical synthesis can utilize the information and protocols in this guide
for their work with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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